Cas no 2138008-82-7 ({1-2-(thian-4-yloxy)ethyl-1H-1,2,3-triazol-4-yl}methanol)

• Product Name: {1-2-(thian-4-yloxy)ethyl-1H-1,2,3-triazol-4-yl}methanol
• CAS No: 2138008-82-7
• MF: C₁₀H₁₇N₃O₂S
• MW: 243.325880765915
• CID: 5609765
• PubChem ID: 165475967
• Update Time: 2025-05-24

{1-2-(thian-4-yloxy)ethyl-1H-1,2,3-triazol-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 2138008-82-7
• EN300-841114
• {1-[2-(thian-4-yloxy)ethyl]-1H-1,2,3-triazol-4-yl}methanol
• {1-2-(thian-4-yloxy)ethyl-1H-1,2,3-triazol-4-yl}methanol

• Inchi： 1S/C10H17N3O2S/c14-8-9-7-13(12-11-9)3-4-15-10-1-5-16-6-2-10/h7,10,14H,1-6,8H2
• InChI Key： IMECTLGXTLOZGZ-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)OCCN1C=C(CO)N=N1

Computed Properties

• Exact Mass: 243.10414797g/mol
• Monoisotopic Mass: 243.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 85.5Ų

Additional information on {1-2-(thian-4-yloxy)ethyl-1H-1,2,3-triazol-4-yl}methanol

Comprehensive Overview of {1-2-(thian-4-yloxy)ethyl-1H-1,2,3-triazol-4-yl}methanol (CAS No. 2138008-82-7)

The compound {1-2-(thian-4-yloxy)ethyl-1H-1,2,3-triazol-4-yl}methanol (CAS No. 2138008-82-7) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique molecular structure, featuring a 1,2,3-triazole core linked to a thian-4-yloxy moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and functional material development.

One of the most compelling aspects of {1-2-(thian-4-yloxy)ethyl-1H-1,2,3-triazol-4-yl}methanol is its role in click chemistry reactions. The 1,2,3-triazole ring is a hallmark of this compound, enabling efficient and selective coupling with other functional groups. This property aligns with the growing demand for green chemistry solutions, as it reduces waste and improves reaction yields. Recent studies highlight its utility in designing biocompatible polymers and targeted drug delivery systems, addressing key challenges in modern therapeutics.

In the context of drug discovery, {1-2-(thian-4-yloxy)ethyl-1H-1,2,3-triazol-4-yl}methanol serves as a critical building block for small-molecule inhibitors. Its structural flexibility allows for the incorporation of diverse pharmacophores, enhancing binding affinity and selectivity. This has sparked interest in developing treatments for neurodegenerative diseases and metabolic disorders, areas where precision medicine is gaining traction. Additionally, its potential in cancer research is being investigated, with preliminary data suggesting synergistic effects with existing therapies.

The compound’s physicochemical properties, such as its solubility and stability, further contribute to its appeal. These characteristics are crucial for formulating bioavailable drugs and advanced materials. For instance, its hydroxyl group facilitates derivatization, enabling the creation of prodrugs or polymerizable monomers. This adaptability is particularly relevant in the era of personalized medicine, where tailored solutions are paramount.

From an industrial perspective, {1-2-(thian-4-yloxy)ethyl-1H-1,2,3-triazol-4-yl}methanol is valued for its scalability and compatibility with continuous flow chemistry. This aligns with the shift toward sustainable manufacturing practices, reducing energy consumption and environmental impact. Companies specializing in fine chemicals and pharmaceutical intermediates are actively incorporating this compound into their portfolios, catering to the rising demand for innovative synthetic tools.

In summary, {1-2-(thian-4-yloxy)ethyl-1H-1,2,3-triazol-4-yl}methanol (CAS No. 2138008-82-7) represents a convergence of cutting-edge science and practical applications. Its multifaceted utility in drug development, material science, and sustainable chemistry positions it as a compound of significant interest. As research progresses, its role in addressing global health and technological challenges is expected to expand, making it a focal point for future innovations.